Cas no 1431618-70-0 (Biotin-PEG3-Mal)

• Product name: Biotin-PEG3-Mal
• CAS No: 1431618-70-0
• MF: C₂₅H₃₉N₅O₈S
• MW: 569.670865297318
• MDL: MFCD26142993
• CID: 3043797
• PubChem ID: 77078216

Biotin-PEG3-Mal Chemical and Physical Properties

Names and Identifiers

• Biotin PEG3-Maleimide
• Biotin-PEG3-Mal
• (+)-Biotin-PEG3-NH-Mal
• Biotin Impurity 29
• Biotin-dPEG??-MAL
• (+)-Biotin-PEG3-Maleimide
• Biotin-PEG3-amido-Mal
• Biotin-PEG4-BMPA
• HY-140907
• CS-0114351
• N-(15-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-13-oxo-3,6,9-trioxa-12-azapentadecyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• BP-22148
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
• 1431618-70-0
• MS-30298
• AKOS040741348
• DA-71511
• Biotin-PEG3-NH-Mal
• C70648
• MFCD26142993

• MDL： MFCD26142993
• Inchi： 1S/C25H39N5O8S/c31-20(4-2-1-3-19-24-18(17-39-19)28-25(35)29-24)26-8-11-36-13-15-38-16-14-37-12-9-27-21(32)7-10-30-22(33)5-6-23(30)34/h5-6,18-19,24H,1-4,7-17H2,(H,26,31)(H,27,32)(H2,28,29,35)/t18-,19-,24-/m0/s1
• InChI Key： OSIQQRWDJZNBFW-JXQFQVJHSA-N
• SMILES： C1(=O)N[C@]2([H])[C@H](CCCCC(NCCOCCOCCOCCNC(=O)CCN3C(=O)C=CC3=O)=O)SC[C@]2([H])N1

Computed Properties

• Exact Mass: 569.25193439g/mol
• Monoisotopic Mass: 569.25193439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 20
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 190Ų

Additional information on Biotin-PEG3-Mal

Professional Introduction to Biotin-PEG3-Mal (CAS No. 1431618-70-0)

Biotin-PEG3-Mal, with the chemical identifier CAS No. 1431618-70-0, is a specialized compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This molecule represents a novel fusion of biotin, a highly versatile vitamin (B7), and polyethylene glycol (PEG) modified malic acid, creating a unique structure with multifaceted applications.

The incorporation of biotin into the molecular framework of PEG3-Mal imparts several advantageous properties that make it particularly valuable in diagnostic assays, therapeutic agents, and biomaterials. Biotin, known for its strong affinity to avidin and streptavidin proteins, serves as an excellent targeting moiety in biotechnological applications. Its ability to form stable complexes with these proteins has been leveraged in various immunoassays, including ELISA, Western blotting, and lateral flow diagnostics.

The addition of PEG3 (polyethylene glycol with three repeating units) enhances the solubility and stability of the compound in aqueous environments, making it more suitable for biological systems. PEGylation is a widely used technique in pharmaceutical science to improve the pharmacokinetic properties of molecules, including their bioavailability and circulation time in the bloodstream. The modification also reduces immunogenicity and enhances tissue compatibility, which are critical factors in drug development.

Malic acid, on the other hand, contributes to the overall functionality of the compound by providing a carboxyl group that can participate in various chemical reactions. This feature allows for further modifications or conjugations with other biomolecules, expanding the utility of Biotin-PEG3-Mal in synthetic biology and drug design.

Recent advancements in biomedical research have highlighted the potential of Biotin-PEG3-Mal in targeted drug delivery systems. Studies have demonstrated its effectiveness in creating nanoparticles that can specifically deliver therapeutic agents to cancer cells while minimizing side effects on healthy tissues. The biotin moiety facilitates targeted binding to receptors overexpressed on tumor cells, whereas the PEGylated backbone prolongs circulation time, enhancing drug efficacy.

In addition to its role in drug delivery, Biotin-PEG3-Mal has been explored as a component in biosensors and diagnostic tools. Its ability to form stable complexes with biotin-binding proteins enables highly sensitive detection methods for various biomarkers. For instance, researchers have developed aptasensors that utilize Biotin-PEG3-Mal for the rapid detection of pathogenic bacteria and viruses, contributing to faster and more accurate diagnostic outcomes.

The compound's unique structure also makes it a valuable tool in protein purification and immobilization processes. By coupling Biotin-PEG3-Mal to solid supports or magnetic beads, researchers can efficiently purify target proteins from complex mixtures using streptavidin-based capture systems. This application is particularly useful in proteomics studies where high-purity protein samples are essential for downstream analyses.

Emerging research also suggests potential applications of Biotin-PEG3-Mal in regenerative medicine. Its ability to promote cell adhesion and tissue integration has been investigated in wound healing studies. The biotin component can interact with cellular receptors, while the PEGylated backbone provides a scaffold-like structure that supports cell growth and migration, potentially accelerating healing processes.

The synthesis of Biotin-PEG3-Mal involves a series of well-defined chemical reactions that ensure high yield and purity. Advanced synthetic techniques, such as click chemistry and controlled polymerization methods, are employed to achieve the desired molecular architecture. These methods not only enhance efficiency but also allow for precise modifications to tailor the compound's properties for specific applications.

The safety profile of Biotin-PEG3-Mal is another critical aspect that has been thoroughly evaluated through preclinical studies. The compound exhibits low toxicity when tested on various cell lines and animal models, making it suitable for clinical translation. Furthermore, its biodegradability ensures that any residual material can be safely metabolized by biological systems.

In conclusion, Biotin-PEG3-Mal (CAS No. 1431618-70-0) represents a cutting-edge compound with broad applications across multiple domains of biomedical research and pharmaceutical development. Its unique combination of biotin's targeting capabilities, PEG's stability-enhancing properties, and malic acid's functional versatility makes it an invaluable tool for scientists working on innovative therapies and diagnostic assays.